Cas no 898785-82-5 (2'-Chloro-3-(1,3-dioxan-2-yl)propiophenone)

2'-Chloro-3-(1,3-dioxan-2-yl)propiophenone is a specialized organic compound featuring a chloro-substituted phenyl ketone moiety and a 1,3-dioxane ring. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both the chloro and dioxane functional groups enhances its reactivity, enabling selective transformations such as nucleophilic substitutions or ring-opening reactions. This compound is characterized by its stability under standard conditions and compatibility with a range of reaction conditions, making it a versatile building block for complex molecular architectures. Its high purity and well-defined properties ensure reproducibility in research and industrial applications.
2'-Chloro-3-(1,3-dioxan-2-yl)propiophenone structure
898785-82-5 structure
Product Name:2'-Chloro-3-(1,3-dioxan-2-yl)propiophenone
CAS No:898785-82-5
MF:C13H15ClO3
MW:254.709403276443
MDL:MFCD02261794
CID:880223
PubChem ID:24727818
Update Time:2025-06-09

2'-Chloro-3-(1,3-dioxan-2-yl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one
    • 2'-CHLORO-3-(1,3-DIOXAN-2-YL)PROPIOPHENONE
    • MFCD02261794
    • DTXSID20645917
    • AKOS016023312
    • 898785-82-5
    • 2'-Chloro-3-(1,3-dioxan-2-yl)propiophenone
    • MDL： MFCD02261794
    • Inchi： 1S/C13H15ClO3/c14-11-5-2-1-4-10(11)12(15)6-7-13-16-8-3-9-17-13/h1-2,4-5,13H,3,6-9H2
    • InChI Key： NMDVBXJEPRLUFG-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1C(CCC1OCCCO1)=O

Computed Properties

  • Exact Mass: 254.07100
  • Monoisotopic Mass: 254.0709720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 3.06590

2'-Chloro-3-(1,3-dioxan-2-yl)propiophenone Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2'-Chloro-3-(1,3-dioxan-2-yl)propiophenone Pricemore >>

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2'-Chloro-3-(1,3-dioxan-2-yl)propiophenone
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2'-Chloro-3-(1,3-dioxan-2-yl)propiophenone
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2'-Chloro-3-(1,3-dioxan-2-yl)propiophenone
 898785-82-5 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 898785-82-5 97%
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